Cas no 1804634-09-0 (Ethyl 2-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804634-09-0
• MF: C₁₀H₇F₅INO₃
• MW: 411.063972711563
• CID: 4813497
• Update Time: 2025-07-22

Ethyl 2-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H7F5INO3/c1-2-19-9(18)5-6(16)4(20-10(13,14)15)3-17-7(5)8(11)12/h3,8H,2H2,1H3
• InChI Key： DFDXPTXIUUCQID-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)F)C=1C(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 2-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804634-09-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate, identified by its CAS number 1804634-09-0, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative is characterized by its intricate structural features, including the presence of both difluoromethyl and trifluoromethoxy substituents, which contribute to its unique reactivity and potential applications in drug development.

The compound's molecular structure, featuring an iodo group at the 4-position and a carboxylate ester at the 3-position, makes it a versatile intermediate for synthesizing various pharmacologically active molecules. The combination of these functional groups enhances its utility in constructing complex scaffolds, which are essential for developing novel therapeutic agents.

In recent years, there has been growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to improve metabolic stability, binding affinity, and overall pharmacokinetic properties. The presence of both difluoromethyl and trifluoromethoxy groups in Ethyl 2-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate aligns with this trend, making it a valuable building block for researchers aiming to develop next-generation drugs.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By serving as a precursor for kinase inhibitors, Ethyl 2-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate contributes to the development of targeted therapies that can modulate these enzymatic activities effectively.

Recent studies have highlighted the importance of fluorinated pyridines in the design of antiviral and anti-inflammatory agents. The structural features of Ethyl 2-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate make it an excellent candidate for further derivatization into compounds with enhanced biological activity. For instance, researchers have utilized similar pyridine derivatives to develop inhibitors that target viral proteases, demonstrating the compound's potential in combating infectious diseases.

The synthetic pathways involving Ethyl 2-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate are also noteworthy. The iodo group at the 4-position allows for facile cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely used in constructing biaryl structures. These reactions enable the introduction of diverse substituents at other positions of the pyridine ring, further expanding the compound's synthetic utility.

The carboxylate ester moiety at the 3-position provides another avenue for functionalization. Esterases can hydrolyze this group under specific conditions, allowing for the release of free carboxylic acid functionalities. This property is particularly useful in designing prodrugs or intermediates that require controlled release mechanisms.

The growing body of research on fluorinated pyridines underscores their significance in modern drug discovery. Ethyl 2-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate exemplifies how strategic incorporation of fluorine atoms can enhance the properties of pharmaceutical candidates. Its ability to serve as a versatile intermediate for multiple synthetic transformations makes it an indispensable tool for medicinal chemists.

In conclusion, Ethyl 2-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804634-09-0) is a multifaceted compound with broad applications in pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable intermediate for developing innovative therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated compounds, this compound is poised to play a pivotal role in shaping the future of drug discovery and development.